Cas no 1797084-43-5 (1-(cyclopropanesulfonyl)-4-[3-(pyridin-2-yloxy)benzoyl]piperazine)

• Product Name: 1-(cyclopropanesulfonyl)-4-[3-(pyridin-2-yloxy)benzoyl]piperazine
• CAS No: 1797084-43-5
• MF: C₁₉H₂₁N₃O₄S
• MW: 387.452743291855
• CID: 5370003
• Update Time: 2025-10-31

1-(cyclopropanesulfonyl)-4-[3-(pyridin-2-yloxy)benzoyl]piperazine Chemical and Physical Properties

Names and Identifiers

• Methanone, [4-(cyclopropylsulfonyl)-1-piperazinyl][3-(2-pyridinyloxy)phenyl]-
• 1-(cyclopropanesulfonyl)-4-[3-(pyridin-2-yloxy)benzoyl]piperazine

• Inchi： 1S/C19H21N3O4S/c23-19(21-10-12-22(13-11-21)27(24,25)17-7-8-17)15-4-3-5-16(14-15)26-18-6-1-2-9-20-18/h1-6,9,14,17H,7-8,10-13H2
• InChI Key： SMRPOLFLELTHQT-UHFFFAOYSA-N
• SMILES： C(N1CCN(S(C2CC2)(=O)=O)CC1)(C1=CC=CC(OC2=NC=CC=C2)=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 1-(cyclopropanesulfonyl)-4-[3-(pyridin-2-yloxy)benzoyl]piperazine

Professional Introduction to Compound with CAS No. 1797084-43-5 and Product Name: 1-(cyclopropanesulfonyl)-4-[3-(pyridin-2-yloxy)benzoyl]piperazine

The compound identified by the CAS number 1797084-43-5 and the product name 1-(cyclopropanesulfonyl)-4-[3-(pyridin-2-yloxy)benzoyl]piperazine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of both cyclopropane and pyridine moieties in its structure suggests a unique set of chemical properties that make it a promising candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel heterocyclic compounds, particularly those incorporating piperazine scaffolds. Piperazine derivatives are well-known for their broad spectrum of biological activities, including antihistaminic, antipsychotic, and antimicrobial properties. The specific modification of 1-(cyclopropanesulfonyl)-4-[3-(pyridin-2-yloxy)benzoyl]piperazine with a cyclopropanesulfonyl group and a pyridin-2-yloxybenzoyl moiety introduces additional functional groups that can modulate its pharmacological profile. This structural design allows for fine-tuning of interactions with biological targets, making it an attractive scaffold for rational drug design.

One of the most compelling aspects of this compound is its potential to interact with various enzymes and receptors. The cyclopropane ring is known to enhance metabolic stability while maintaining binding affinity to biological targets. Additionally, the pyridine ring can serve as a hydrogen bond acceptor, which is crucial for optimizing drug-receptor interactions. These features make 1-(cyclopropanesulfonyl)-4-[3-(pyridin-2-yloxy)benzoyl]piperazine a versatile tool for investigating the mechanisms of action of potential therapeutic agents.

Recent studies have highlighted the importance of structural diversity in drug discovery programs. The introduction of novel functional groups into known scaffolds can lead to the identification of compounds with improved efficacy and reduced side effects. In this context, 1-(cyclopropanesulfonyl)-4-[3-(pyridin-2-yloxy)benzoyl]piperazine stands out as a compound with high structural complexity and functional richness. Its unique combination of cyclopropane and pyridine moieties provides a rationale for exploring its potential in various therapeutic areas.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the cyclopropanesulfonyl group necessitates specialized synthetic methodologies to achieve regioselectivity and minimize unwanted side reactions. Similarly, the attachment of the pyridin-2-yloxybenzoyl moiety requires precise control over reaction conditions to avoid decomposition or rearrangement of sensitive functional groups. These synthetic challenges underscore the complexity of working with such intricate molecular architectures but also highlight the opportunities they present for innovation in chemical synthesis.

From a computational chemistry perspective, 1-(cyclopropanesulfonyl)-4-[3-(pyridin-2-yloxy)benzoyl]piperazine has been subjected to extensive molecular modeling studies to predict its binding interactions with biological targets. These studies have provided valuable insights into the compound's pharmacophore and have guided further modifications to enhance its potency and selectivity. The integration of experimental data with computational predictions has been instrumental in refining the design of this compound and similar derivatives.

The potential applications of 1-(cyclopropanesulfonyl)-4-[3-(pyridin-2-yloxy)benzoyl]piperazine extend beyond traditional pharmaceutical uses. Its unique structural features make it a suitable candidate for developing novel agrochemicals and materials science applications. For instance, the cyclopropane ring can contribute to enhanced stability against environmental degradation, while the pyridine moiety can improve solubility and bioavailability. These properties are particularly relevant in designing next-generation agrochemicals that are both effective and environmentally friendly.

In conclusion, 1-(cyclopropanesulfonyl)-4-[3-(pyridin-2-yloxy)benzoyl]piperazine represents a significant advancement in medicinal chemistry with potential applications across multiple therapeutic areas. Its intricate structure, characterized by cyclopropane and pyridine moieties, makes it a versatile scaffold for drug discovery and innovation. The ongoing research into this compound underscores its importance as a tool for exploring new frontiers in pharmaceutical development.